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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

ethyl anthranilate, targeted towards researchers, scientists, and professionals in drug

development. The document outlines key physical constants, details established experimental

protocols for their determination, and presents logical workflows for these procedures.

Physicochemical Data of Ethyl Anthranilate
Ethyl anthranilate, also known as ethyl 2-aminobenzoate, is a colorless liquid with a fruity

odor.[1][2] It is recognized for its applications in flavors, fragrances, and as a reactant in

pharmaceutical synthesis.[1][3] Accurate knowledge of its physical properties, such as melting

and boiling points, is crucial for its handling, purification, and application in various scientific

contexts.

The melting and boiling points of ethyl anthranilate are summarized in the table below. It is

important to note that the boiling point of a substance is highly dependent on the ambient

pressure.
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Parameter Value Conditions

Melting Point 13-15 °C 760 mmHg

55 °F (12.8 °C) Not specified

Boiling Point 268 °C 760 mmHg

129-130 °C 9 mmHg (12 hPa)

145-147 °C 15 mmHg

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5][6]

Experimental Protocols for Determination
The determination of melting and boiling points are fundamental techniques in chemical

analysis for identifying substances and assessing their purity.[7][8] Pure crystalline compounds

typically exhibit a sharp melting point range of about 0.5-1.0°C, whereas impurities can lead to

a depression and broadening of this range.[7][8]

The capillary method is a common and reliable technique for determining the melting point of a

solid.[9] This procedure can be performed using a dedicated melting point apparatus (e.g., Mel-

Temp or DigiMelt) or a Thiele tube setup.[7][10][11]

Apparatus and Materials:

Melting point apparatus or Thiele tube with heating oil (e.g., mineral oil)[11][12]

Thermometer

Capillary tubes (sealed at one end)[10]

Sample of ethyl anthranilate (in solid form, which may require cooling)

Mortar and pestle (if sample needs to be powdered)[10]

Procedure:
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Sample Preparation: Ensure the ethyl anthranilate sample is crystalline and dry. If

necessary, finely powder the solid using a mortar and pestle to ensure uniform packing.[9]

[10]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,

trapping a small amount of the material. Tap the sealed end of the tube on a hard surface to

compact the sample to a height of about 2-3 mm.[7][11]

Apparatus Setup:

Melting Point Apparatus: Place the packed capillary tube into the sample holder of the

apparatus.[10]

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,

aligning the sample with the thermometer bulb. Immerse this assembly in the oil of the

Thiele tube.[8][12]

Heating and Observation:

Begin heating the apparatus. For an unknown sample, it is customary to perform a rapid

initial heating to determine an approximate melting range.[7][10]

Allow the apparatus to cool. In a second, more careful determination, heat the sample

slowly, at a rate of about 1-2°C per minute, as the temperature approaches the

approximate melting point.[7][10]

Data Recording: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). This range is the melting point of the sample.[7]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[12][13] A common laboratory method involves heating a small liquid sample in a test

tube with an inverted capillary tube.

Apparatus and Materials:

Thiele tube or a beaker with high-boiling point oil (e.g., paraffin oil)[12][14]
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Thermometer

Small test tube (e.g., fusion tube)[12]

Capillary tube (sealed at one end)

Sample of ethyl anthranilate (liquid)

Heating source (e.g., Bunsen burner or hot plate)[13][14]

Procedure:

Sample Preparation: Place a few milliliters of liquid ethyl anthranilate into the small test

tube.[14]

Apparatus Setup:

Attach the test tube to a thermometer.

Place a capillary tube, with its sealed end pointing upwards, into the liquid in the test tube.

[12]

Immerse the entire assembly into the oil bath (Thiele tube or beaker), ensuring the oil level

is above the liquid sample level.[12]

Heating and Observation:

Gently heat the oil bath. As the temperature rises, air trapped in the capillary tube will

expand and exit as a slow stream of bubbles.[15]

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates that the liquid's vapor has displaced all the air.[12]

[14]

Data Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the bubbling stops and the liquid just begins to be drawn

back into the capillary tube.[12] At this point, the vapor pressure of the sample equals the

atmospheric pressure. Record this temperature.
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Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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